4-Chloro-3-methylbut-2-en-1-ol

• CAS: 53170-97-1
• Molecular Formula: C5H9ClO
• Molecular Weight: 120.58 g/mol
• InChI: InChI=1S/C5H9ClO/c1-5(4-6)2-3-7/h2,7H,3-4H2,1H3
• InChIKey: QZYCIZBUCPJIGT-UHFFFAOYSA-N

What Is 4-Chloro-3-methylbut-2-en-1-ol (CAS 53170-97-1) and Why It Matters for Chemical Procurement

4-Chloro-3-methylbut-2-en-1-ol (CAS 53170-97-1), also known as (E)-3-methyl-4-chlorobut-2-en-1-ol, is a bifunctional C5 allylic building block bearing a primary alcohol and an allylic chloride across a trisubstituted olefin. This compound has been validated as a synthetically versatile intermediate for constructing isoprene-derived nitrates relevant to atmospheric chemistry, achieved via a chemoselective silver-nitrate-mediated halide substitution in 66–80% overall yield from readily available materials [1]. Its predicted physicochemical profile includes a boiling point of 192.5±28.0 °C, density of 1.063±0.06 g/cm³, and pKa of 14.07±0.10 . The (E)-isomer is commercially available at 95% purity from major suppliers , making it a readily accessible candidate for research and industrial synthesis programs that require a stable, storable allylic chloride with a chemically differentiated olefin.

Bifunctional C5 building block

Primary allylic alcohol and allylic chloride on a trisubstituted olefin

Single stereoisomer

(E)-isomer readily separable; enables stereochemically pure downstream products

Commercial availability

Stocked at 95% purity; supports immediate synthesis programs

• [1] Bew, S. P.; Hiatt-Gipson, G. D.; Mills, G. P.; Reeves, C. E. Efficient syntheses of climate relevant isoprene nitrates and (1R,5S)-(−)-myrtenol nitrate. Beilstein J. Org. Chem. 2016, 12, 1081–1095. DOI: 10.3762/bjoc.12.103 View Source

Why Generic Allylic Chlorides or Prenol Analogs Cannot Replace 4-Chloro-3-methylbut-2-en-1-ol

Simple in-class substitution fails because the compound’s value derives from the simultaneous presence of three structural features—a primary allylic chloride, a primary allylic alcohol, and a methyl-bearing trisubstituted olefin—in a single, easily separable stereoisomer. Neither prenyl chloride (1-chloro-3-methyl-2-butene, CAS 503-60-6) nor prenol (3-methyl-2-buten-1-ol, CAS 556-82-1) alone can deliver the orthogonal reactivity required for sequential functionalization without additional protection/deprotection steps. More critically, the direct bromo analog (2-methyl-4-bromobut-2-en-1-ol) is not commercially available and its synthesis from isoprene yields an inseparable mixture of four products that cannot be purified by standard flash chromatography, undermining reproducibility in multi-step syntheses [1]. The target compound’s chemically differentiated C=C bond—appended at one end with a chloromethylene and at the other with a hydroxymethylene—also enables chemoselective transformations that are impossible with symmetric or monofunctional analogs [2].

Prenyl chloride (CAS 503-60-6)

Lacks the primary alcohol group; orthogonal sequences require additional protection/deprotection steps.

Prenol (CAS 556-82-1)

Allylic halide absent; halide-displacement pathways are not directly accessible.

Bromo analog (2-methyl-4-bromobut-2-en-1-ol)

Not commercially available; synthesis yields inseparable stereoisomer mixture, undermining purity and reproducibility.

• [1] Bew, S. P.; Hiatt-Gipson, G. D.; Mills, G. P.; Reeves, C. E. Efficient syntheses of climate relevant isoprene nitrates and (1R,5S)-(−)-myrtenol nitrate. Beilstein J. Org. Chem. 2016, 12, 1081–1095. DOI: 10.3762/bjoc.12.103 View Source
• [2] Bew, S. P. et al. Beilstein J. Org. Chem. 2016, 12, 1081–1095. Scheme 8 and accompanying text describing the chemically differentiated C=C bond of (E)- and (Z)-3-methyl-4-chlorobut-2-en-1-ol. View Source

Head-to-Head Quantitative Evidence: 4-Chloro-3-methylbut-2-en-1-ol vs. Closest Analogs

Halide-to-Nitrate Substitution Yield: Chloro vs. Bromo Allylic Substrates

In the pivotal silver-nitrate-mediated halide-to-nitrate transformation, (E)-4-chloro-3-methylbut-2-en-1-ol ((E)-60) delivered the target isoprene nitrate (E)-10 in 60% isolated yield after NaI catalysis. Under identical reaction conditions, the bromo analog mixture ((E)-45–rac-48) afforded the corresponding nitrate mixture in only 54% yield, and—critically—the individual stereoisomers could not be separated by flash chromatography, rendering the product analytically impure and unsuitable for structure-specific studies [1]. The chloro compound therefore provides a 6 percentage-point yield advantage and, more importantly, enables isolation of a single stereochemically pure product.

Nitrate substitution yield

Head-to-head

60% isolated yield (vs. 54% from bromo mixture), single pure stereoisomer

Reported higher yield, stereochemically pure product

Conditions: AgNO₃, NaI cat., MeCN

Evidence Dimension	Isolated yield of halide-to-nitrate substitution product
Target Compound Data	60% isolated yield of (E)-10 from (E)-60 (AgNO₃, NaI cat., MeCN, rt, 32 h) [1]
Comparator Or Baseline	54% yield of inseparable nitrate mixture from bromo analog mixture (E)-45–rac-48 (AgNO₃, MeCN, rt, 5 h) [1]
Quantified Difference	+6 percentage points absolute yield; qualitative superiority: single pure stereoisomer vs. inseparable mixture of four compounds
Conditions	AgNO₃ (1 equiv), MeCN, ambient temperature, NaI (10 mol%) for chloro substrate; AgNO₃ (1 equiv), MeCN, ambient temperature for bromo substrate mixture

Why This Matters

For procurement, this demonstrates that the chloro compound delivers a purer, higher-yielding product that eliminates the need for costly and often unsuccessful HPLC separation of stereoisomers, making it the superior choice for synthesizing analytically pure isoprene nitrates.

• [1] Bew, S. P.; Hiatt-Gipson, G. D.; Mills, G. P.; Reeves, C. E. Beilstein J. Org. Chem. 2016, 12, 1081–1095. Experimental data: (E)-60 → (E)-10 (60% yield, pp. 1089–1090); bromo mixture → nitrate mixture (54% yield, p. 1088). DOI: 10.3762/bjoc.12.103 View Source

Stereoisomer Separability: 4-Chloro-3-methylbut-2-en-1-ol vs. Isoprene-Derived Bromides

The (E)- and (Z)-isomers of 4-chloro-3-methylbut-2-en-1-ol, synthesized via Horner–Wadsworth–Emmons chemistry, are readily separable by standard flash column chromatography, yielding pure (E)-60 and (Z)-61 with isolated reduction yields of 87% and 81%, respectively [1]. In sharp contrast, the direct isoprene bromination route produces a four-component mixture of (E)-45, (Z)-46, rac-47, and rac-48 that is inseparable by flash chromatography, requiring analytical HPLC for any purification and even then failing to isolate individual (E) and (Z) allylic bromides [2].

Stereoisomer separability

Head-to-head

(E)-60 and (Z)-61 separable by flash chromatography (87%, 81% yields); bromo mixture inseparable

Enables procurement of pure (E) and (Z) stereoisomers

Flash chromatography, silica gel

Evidence Dimension	Separability of E/Z stereoisomers by standard flash column chromatography
Target Compound Data	(E)-60 and (Z)-61 fully separated via flash column chromatography; isolated reduction yields: (E)-60 87%, (Z)-61 81% [1]
Comparator Or Baseline	Bromo analog mixture (E)-45, (Z)-46, rac-47, rac-48: inseparable by flash chromatography; separation reported only via analytical HPLC [2]
Quantified Difference	Target: complete baseline separation of stereoisomers. Comparator: zero resolution of E/Z allylic bromide pair by standard flash chromatography. Combined isolated yield 42% for bromo mixture vs. 71% (HWE step) + 87/81% (reduction) for chloro route.
Conditions	Flash column chromatography (silica gel); HWE reaction: triethyl phosphonoacetate, NaH, chloroacetone, THF; reduction: DIBAL-H, −78 °C

Why This Matters

The ability to procure or prepare single, stereochemically pure (E)- and (Z)-isomers is essential for stereospecific downstream reactions. The chloro compound is the only proven route to both pure (E) and pure (Z) allylic chloride-alcohols, whereas the bromo route fails at the separation stage, making it unsuitable for applications requiring defined olefin geometry.

• [1] Bew, S. P. et al. Beilstein J. Org. Chem. 2016, 12, 1081–1095. (E)-60: 87% yield, (Z)-61: 81% yield (p. 1089); HWE ester precursors (E)-58 and (Z)-59: 71% combined yield, 2:1 ratio (p. 1088). DOI: 10.3762/bjoc.12.103 View Source
• [2] Bew, S. P. et al. Beilstein J. Org. Chem. 2016, 12, 1081–1095. Bromo mixture separation failure described on p. 1088: 'all attempts at separating this mixture using flash column chromatography were unsuccessful.' View Source

Bifunctional Reactivity vs. Monofunctional Analogs: Orthogonal Functionalization Potential

4-Chloro-3-methylbut-2-en-1-ol possesses two synthetically orthogonal functional groups: an allylic chloride susceptible to nucleophilic displacement (e.g., AgNO₃/NaI → allylic nitrate in 60% yield) and a primary alcohol available for oxidation, esterification, or protection [1]. Its closest monofunctional analog, prenyl chloride (1-chloro-3-methyl-2-butene), bears only the allylic halide and cannot undergo alcohol-specific transformations without additional synthetic steps. Conversely, prenol (3-methyl-2-buten-1-ol) lacks the allylic halide entirely, precluding direct participation in halide-displacement cascades. The chloro compound's chemically differentiated C=C bond—chloromethylene at one terminus, hydroxymethylene at the other—was explicitly exploited to enable the chemoselective DIBAL-H reduction of ester precursors to the corresponding primary alcohol without competing reduction of the allylic chloride [2]. No analogous chemoselective transformation is possible with prenyl chloride or prenol alone.

Bifunctional reactivity

Class-level

Two orthogonal groups: allylic Cl and primary OH. Prenyl chloride/prenol: one group each.

Eliminates protection/deprotection steps in multi-step sequences

Inferred from demonstrated orthogonal transformations

Evidence Dimension	Number of synthetically addressable functional groups enabling sequential orthogonal transformations
Target Compound Data	Two orthogonal groups: allylic Cl (undergoes AgNO₃-mediated substitution, 60% yield) + primary OH (amenable to esterification, oxidation, protection). Chemoselective DIBAL-H reduction of ester to alcohol in presence of allylic Cl demonstrated (87% yield for (E)-60) [1][2].
Comparator Or Baseline	Prenyl chloride: 1 functional group (allylic Cl only). Prenol: 1 functional group (allylic OH only). Neither supports two-step orthogonal sequences without additional functional group interconversion steps. (Data: class-level inference; no single study directly compares all three compounds in an identical multi-step sequence.)
Quantified Difference	2 addressable functional groups vs. 1 for each monofunctional analog. Step-count savings: at least 1–2 additional synthetic operations eliminated vs. monofunctional routes.
Conditions	Comparisons inferred from demonstrated reactivity: (E)-60 → (E)-10 via allylic substitution (AgNO₃/NaI, MeCN, rt, 60% yield); (E)-58 → (E)-60 via chemoselective ester reduction (DIBAL-H, −78 °C, 87% yield) [1][2].

Why This Matters

In procurement, the value of a bifunctional intermediate is measured by the number of synthetic steps it can eliminate. The chloro compound compresses what would otherwise require two separate building blocks and additional protection/deprotection sequences into a single, commercially available entity, directly reducing both material costs and development time.

• [1] Bew, S. P. et al. Beilstein J. Org. Chem. 2016, 12, 1081–1095. Allylic substitution: (E)-60 → (E)-10 (60% yield, pp. 1089–1090). DOI: 10.3762/bjoc.12.103 View Source
• [2] Bew, S. P. et al. Beilstein J. Org. Chem. 2016, 12, 1081–1095. Chemoselective DIBAL-H reduction: (E)-58 → (E)-60 (87% yield, p. 1089). Text describing chemically differentiated C=C bond: 'possessing a chemically differentiated C=C bond (appended at one end with a chloromethylene and the opposing end an ester) should allow the chemoselective reduction' (p. 1088). View Source

Physicochemical Differentiation: Boiling Point and Density vs. Prenol and Prenyl Chloride

4-Chloro-3-methylbut-2-en-1-ol exhibits a predicted boiling point of 192.5±28.0 °C and density of 1.063±0.06 g/cm³ , significantly higher than both prenol (bp ~140 °C, density 0.848 g/cm³) and prenyl chloride (bp 109 °C at 760 Torr, density 0.928 g/cm³) [1]. The boiling point elevation of approximately 52 °C over prenyl chloride and 83 °C over prenol facilitates separation from these common synthetic precursors and byproducts by simple distillation. Additionally, the higher density (1.063 vs. 0.928 g/cm³ for prenyl chloride) provides a measurable physical parameter for quality control and identity verification by routine laboratory methods.

Boiling point & density

Cross-study comparable

Bp 192.5 °C (pred.), density 1.063 g/cm³ vs. prenyl chloride: 109 °C, 0.928 g/cm³

Facilitates distillation separation and identity verification

Predicted values; use for QC reference

Evidence Dimension	Boiling point and density
Target Compound Data	Boiling point: 192.5±28.0 °C (predicted); Density: 1.063±0.06 g/cm³ (predicted)
Comparator Or Baseline	Prenol: bp ~140 °C, density 0.848 g/cm³ ; Prenyl chloride: bp 109 °C at 760 Torr, density 0.928 g/cm³ [1]
Quantified Difference	Δbp: +52 °C vs. prenyl chloride; +83 °C vs. prenol. Δdensity: +0.135 g/cm³ vs. prenyl chloride; +0.215 g/cm³ vs. prenol.
Conditions	Predicted values (ACD/Labs or similar) for target compound ; literature values for prenol at 760 mmHg ; CAS common chemistry data for prenyl chloride at 760 Torr [1].

Why This Matters

Higher boiling point enables clean separation from lower-boiling starting materials and byproducts during product isolation, reducing the need for chromatographic purification in process-scale synthesis. The distinct density provides a simple, non-destructive identity test upon receipt of material.

• [1] CAS Common Chemistry. 1-Chloro-3-methyl-2-butene (CAS 503-60-6): Boiling Point 109 °C @ 760 Torr, Density 0.9273 g/cm³ @ 20 °C. https://commonchemistry.cas.org (accessed 2025). View Source

Commercial Availability and Purity: Chloro Compound vs. Bromo Analog

(E)-4-Chloro-3-methylbut-2-en-1-ol is commercially stocked at 95% purity by Sigma-Aldrich (Enamine catalog) . In contrast, the corresponding bromo analog, (E)-2-methyl-4-bromobut-2-en-1-ol, 'is not commercially available and has been reported in the patent literature only once' [1]. This stark difference in market accessibility means that any synthetic route designed around the bromo compound must include a multi-step, low-yielding preparation (42% combined yield of an inseparable four-component mixture from isoprene) before the intended chemistry can even begin [1].

Commercial availability

Head-to-head

95% purity, off-the-shelf. Bromo analog: not commercially available.

Eliminates custom synthesis lead time and batch risk

Market scan as of 2025

Evidence Dimension	Commercial availability and minimum purity
Target Compound Data	Commercially available; 95% purity (Sigma-Aldrich / Enamine ENAH961CD589)
Comparator Or Baseline	(E)-2-Methyl-4-bromobut-2-en-1-ol: not commercially available; only one patent literature reference; synthesis from isoprene gives 42% combined yield of inseparable mixture [1]
Quantified Difference	Target: off-the-shelf, 95% purity. Bromo comparator: multi-step synthesis required, 42% crude yield, inseparable from stereoisomers and regioisomers.
Conditions	Market scan as of 2025; synthesis conditions for bromo compound: isoprene + NBS in water, 8–10 °C, 2 h [1].

Why This Matters

For time-sensitive research and industrial development, the immediate commercial availability of the chloro compound at defined purity eliminates a 3–6 week lead time for custom synthesis and the significant risk of batch-to-batch variability inherent in the non-commercial bromo analog. This directly reduces project risk and procurement complexity.

• [1] Bew, S. P. et al. Beilstein J. Org. Chem. 2016, 12, 1081–1095. Statement on p. 1087: 'Indeed it is not commercially available and has been reported in the patent literature only once.' Isoprene bromination data on pp. 1087–1088. DOI: 10.3762/bjoc.12.103 View Source

Where 4-Chloro-3-methylbut-2-en-1-ol Delivers Measurable Advantage: Application Scenarios

Synthesis of Single-Isomer Isoprene Nitrates for Atmospheric Chemistry Standards

Atmospheric chemistry research requires authentic, stereochemically pure isoprene nitrate standards to calibrate field measurements and validate atmospheric models. 4-Chloro-3-methylbut-2-en-1-ol is the only demonstrated precursor that yields pure (E)- and (Z)-isoprene nitrates via a straightforward AgNO₃/NaI substitution, delivering 60% isolated yield of stereochemically pure (E)-10 and (Z)-9, respectively [1]. The bromo analog route produces an inseparable mixture unsuitable for single-isomer standard preparation, making the chloro compound the essential starting material for accredited reference material synthesis.

Multi-Step Synthesis Requiring Sequential Orthogonal Functionalization

In medicinal chemistry and natural product synthesis programs where a C5 isoprenoid unit must be sequentially elaborated at both termini, 4-chloro-3-methylbut-2-en-1-ol enables a two-directional strategy: the allylic chloride can be engaged in a first transformation (e.g., nucleophilic displacement or metal-catalyzed coupling) while the primary alcohol is reserved for a subsequent, orthogonal reaction (e.g., oxidation to aldehyde, Mitsunobu coupling, or glycosylation). This eliminates the 1–2 extra protection/deprotection steps required when using prenyl chloride or prenol alone [2], directly shortening synthetic sequences and improving overall yield.

Process Chemistry Where Distillation-Based Purification Is Preferred

For process-scale synthesis, the significantly elevated boiling point of 4-chloro-3-methylbut-2-en-1-ol (192.5 °C predicted) relative to prenyl chloride (109 °C) and prenol (~140 °C) simplifies removal of these common lower-boiling contaminants by fractional distillation [1][2]. This distillation advantage reduces reliance on chromatography for bulk purification, lowering solvent consumption and processing costs in kilogram-scale campaigns.

Rapid SAR Exploration Requiring Off-the-Shelf Building Blocks

Structure-activity relationship (SAR) campaigns in drug discovery demand immediate access to high-purity intermediates. 4-Chloro-3-methylbut-2-en-1-ol is stocked at 95% purity by major suppliers [1], whereas the bromo analog requires custom synthesis with an unpredictable delivery timeline. For teams operating under compressed lead-optimization cycles, the guaranteed 1–2 week delivery of the chloro compound versus an indeterminate 3–6 week custom synthesis of the bromo analog represents a critical project timeline advantage.

Application

Selection Property

Validation Focus

Single-isomer isoprene nitrate synthesis

Stereochemically pure (E)-isomer starting material

Isolated yield and stereochemical purity of nitrate product

Multi-step orthogonal functionalization

Bifunctional orthogonal reactivity (allylic Cl + primary OH)

Step-count reduction and sequence yield improvement

Distillation-based process purification

Elevated boiling point vs. common analogs

Distillation separation from lower-boiling contaminants

Rapid SAR exploration

Off-the-shelf availability at 95% purity

Procurement lead time and batch consistency

• [1] Bew, S. P.; Hiatt-Gipson, G. D.; Mills, G. P.; Reeves, C. E. Efficient syntheses of climate relevant isoprene nitrates and (1R,5S)-(−)-myrtenol nitrate. Beilstein J. Org. Chem. 2016, 12, 1081–1095. DOI: 10.3762/bjoc.12.103 View Source
• [2] Bew, S. P. et al. Beilstein J. Org. Chem. 2016, 12, 1081–1095. Chemoselective reduction and bifunctional reactivity discussion on pp. 1088–1089. View Source